Cas no 2246853-73-4 (4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]thiane 1,1-dioxide)

• Product Name: 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]thiane 1,1-dioxide
• CAS No: 2246853-73-4
• MF: C₁₂H₂₁BO₄S
• MW: 272.168742895126
• CID: 4787259
• Update Time: 2026-02-27

4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]thiane 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)tetrahydro-2H-thiopyran 1,1-dioxide
• 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]thiane 1,1-dioxide

• Inchi： 1S/C12H21BO4S/c1-11(2)12(3,4)17-13(16-11)9-10-5-7-18(14,15)8-6-10/h9H,5-8H2,1-4H3
• InChI Key： GBDJNWKJHICZAO-UHFFFAOYSA-N
• SMILES： S1(CC/C(=C\B2OC(C)(C)C(C)(C)O2)/CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 427
• Topological Polar Surface Area: 61

Additional information on 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]thiane 1,1-dioxide

Recent Advances in the Application of 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]thiane 1,1-dioxide (CAS: 2246853-73-4) in Chemical Biology and Pharmaceutical Research

The compound 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]thiane 1,1-dioxide (CAS: 2246853-73-4) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This boronic ester derivative, characterized by its unique structural features, has shown significant potential in various applications, including drug discovery, targeted therapy, and molecular imaging. Recent studies have focused on its role as a versatile building block in the synthesis of bioactive molecules and its utility in boron neutron capture therapy (BNCT).

One of the key areas of interest is the compound's ability to act as a boron delivery agent in BNCT, a targeted radiation therapy for cancer treatment. Researchers have demonstrated that the thiane 1,1-dioxide moiety enhances the solubility and stability of the boron-containing compound, while the dioxaborolane group facilitates efficient boron uptake in tumor cells. Preliminary in vitro and in vivo studies have shown promising results, with high tumor selectivity and minimal off-target effects, making it a potential candidate for further clinical development.

In addition to its therapeutic applications, 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]thiane 1,1-dioxide has been explored as a key intermediate in the synthesis of novel protease inhibitors. Recent publications highlight its use in the development of inhibitors targeting SARS-CoV-2 main protease (Mpro), where the boronic acid derivative formed in situ exhibits potent inhibitory activity. The compound's ability to form reversible covalent bonds with the active site of the protease has been a focal point of these studies, offering insights into the design of next-generation antiviral agents.

Another notable advancement is the integration of this compound into fluorescent probes for bioimaging applications. Researchers have leveraged its boronic ester functionality to develop turn-on fluorescent sensors for detecting reactive oxygen species (ROS) in cellular environments. These probes have demonstrated high sensitivity and selectivity, enabling real-time monitoring of oxidative stress in disease models, such as cancer and neurodegenerative disorders. The thiane 1,1-dioxide scaffold has been instrumental in improving the photophysical properties and cellular uptake of these imaging agents.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]thiane 1,1-dioxide-based compounds. Recent studies have addressed these limitations through structural modifications, such as the introduction of hydrophilic groups to enhance bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies have provided valuable guidance in these optimization efforts, paving the way for more effective therapeutic and diagnostic agents.

In conclusion, the compound 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]thiane 1,1-dioxide (CAS: 2246853-73-4) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from targeted cancer therapy and antiviral drug development to advanced bioimaging techniques. Ongoing research continues to uncover new opportunities for this compound, highlighting its potential to address unmet medical needs and advance the field of precision medicine.